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Compound of Interest

Compound Name:
1-(Ethenesulfonyl)-4-

fluorobenzene

CAS No.: 28122-14-7

Cat. No.: B1290521

Get Quote

Executive Summary & Compound Profile
4-Fluorophenyl vinyl sulfone is a potent Michael acceptor widely utilized in medicinal chemistry

as a covalent cysteine-targeting warhead. Its electrophilic vinyl group, activated by the strong

electron-withdrawing sulfone moiety, allows for selective conjugation with thiols in proteins

(e.g., cysteine proteases).

IUPAC Name: 1-Fluoro-4-(vinylsulfonyl)benzene

CAS Number: 109032-82-6 (Generic vinyl sulfones: 5535-48-8 for Phenyl parent)

Molecular Formula: C

H

FO

S
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Molecular Weight: 186.20 g/mol

Physical State: White to off-white crystalline solid.

Synthesis & Preparation Context
To ensure spectroscopic data integrity, the compound is typically prepared via one of two high-

purity pathways. Understanding the synthesis aids in identifying potential impurities (e.g.,

starting sulfide or elimination byproducts).

Oxidation Route: Oxidation of 4-fluorophenyl vinyl sulfide using m-CPBA or Oxone.

Impurity Watch: Residual sulfide (check for shifts ~7.3 ppm) or sulfoxide.

Elimination Route: Dehydrohalogenation of 2-chloroethyl 4-fluorophenyl sulfone.

Impurity Watch: 2-chloroethyl precursor (triplets at ~3.5 ppm).

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR signature is defined by the distinct AMX (or ABC) pattern of the vinyl group and the

AA'BB' coupling pattern of the para-substituted aromatic ring.

1.

H NMR Data (400 MHz, CDCl

)
The vinyl region is characteristic of a terminal sulfone, showing three non-equivalent protons.

The aromatic region shows strong

F-

H coupling.
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Proton
Environment

Shift (

, ppm)
Multiplicity

Coupling
Constants (

, Hz)

Assignment

Aromatic (Ortho

to SO

)

7.90 – 7.95 Multiplet (AA'BB') , Ar-H

Aromatic (Ortho

to F)
7.20 – 7.28 Multiplet (AA'BB') , Ar-H

Vinyl (Internal) 6.65 dd ,
–SO

-CH=

Vinyl (Terminal,

trans)
6.28 d

=CH

H

(trans to SO

)

Vinyl (Terminal,

cis)
6.02 d

=CH

H

(cis to SO

)

Analysis: The vinyl protons appear as a "splitting tree" pattern. The internal proton (6.65

ppm) is deshielded by the sulfone. The terminal protons differ by ~0.25 ppm due to the

anisotropic cone of the sulfone group.

Fluorine Effect: The fluorine atom induces a specific AA'BB' symmetry in the aromatic region,

distinguishing it from the simple multiplet of the non-fluorinated parent.

2.
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C NMR Data (100 MHz, CDCl

)
Carbon signals are split into doublets due to

F coupling (

).

Carbon
Environment

Shift (

, ppm)
Coupling (Hz) Assignment

C-F (Ipso) 165.8
Ar-C

-F

Vinyl (Internal) 137.5 -
–SO

-CH=

C-SO

(Ipso)
135.2

Ar-C

-SO

Ar-C (Ortho to SO

)
130.8 Ar-C

Vinyl (Terminal) 127.9 - =CH

Ar-C (Ortho to F) 116.8 Ar-C

3.

F NMR Data (376 MHz, CDCl

)
Shift:
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-104.5 ppm (Singlet/Multiplet).

Note: Typical range for fluoro-phenyl sulfones is -103 to -106 ppm.

B. Infrared (IR) Spectroscopy
The IR spectrum confirms the oxidation state of the sulfur and the presence of the alkene.

Functional Group
Wavenumber (cm

)
Intensity Mode

Vinyl C=C 1620 – 1635 Medium
Stretching

(Conjugated)

Sulfone (Asymmetric) 1300 – 1320 Strong O=S=O Stretch

Sulfone (Symmetric) 1140 – 1155 Strong O=S=O Stretch

Ar-F 1220 – 1240 Strong C-F Stretch

Aromatic C=C 1585, 1490 Medium Ring Breathing

C. Mass Spectrometry (MS)
Ionization Mode: EI (70 eV) or ESI (+).

Molecular Ion (

): m/z 186

Base Peak: m/z 123 (Fluorophenyl sulfonyl cation) or m/z 95 (Fluorophenyl cation).

Fragmentation Pathway:

(186): Parent ion.

[M - C

H

]
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(159): Loss of vinyl radical (rare in sulfones, usually rearrangement occurs).

[M - SO

]

(122): Extrusion of SO

(common in sulfones).

[F-Ph]

(95): Fluorophenyl cation (diagnostic).

Visualizations
Experimental Workflow: Synthesis & Analysis
The following diagram outlines the logical flow for generating and validating the spectroscopic

data.
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Caption: Workflow for the synthesis, purification, and multi-modal spectroscopic validation of 4-

fluorophenyl vinyl sulfone.
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NMR Splitting Logic (Vinyl Region)
This diagram illustrates the coupling interactions creating the characteristic vinyl pattern.

Ha (Internal)
~6.65 ppm

Coupling Interactions

J_trans (16.5 Hz) J_cis (9.8 Hz)

Hb (Trans)
~6.28 ppm

Hc (Cis)
~6.02 ppm

Doublet of
Doublets (dd)

Doublet Doublet

Click to download full resolution via product page

Caption: Coupling tree for the vinyl protons (Ha, Hb, Hc) showing the origin of the dd, d, d

splitting pattern.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of 4-Fluorophenyl
Vinyl Sulfone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290521/docs#technical-guide-spectroscopic-data-
of-4-fluorophenyl-vinyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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